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Introduction

S 18986 is a potent and selective positive allosteric modulator of a-amino-3-hydroxy-5-methyl-
4-isoxazolepropionic acid (AMPA) type glutamate receptors.[1] AMPA receptors are critical
mediators of fast excitatory synaptic transmission in the central nervous system and play a
pivotal role in synaptic plasticity, a fundamental mechanism for learning and memory. S 18986
has demonstrated significant cognitive-enhancing properties in a variety of preclinical models
of memory impairment. These application notes provide detailed information on the use of S
18986 for studying memory deficits, including its mechanism of action, quantitative data from
key studies, and comprehensive experimental protocols.

Mechanism of Action

S 18986 enhances the function of AMPA receptors by binding to an allosteric site, which
potentiates the receptor's response to the endogenous ligand, glutamate. This positive
modulation leads to an increased influx of cations into the postsynaptic neuron, thereby
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strengthening synaptic transmission. This enhancement of synaptic strength is a key
component of long-term potentiation (LTP), a cellular correlate of learning and memory.[1]

Furthermore, S 18986 has been shown to increase the expression of brain-derived
neurotrophic factor (BDNF), a neurotrophin crucial for neuronal survival, growth, and synaptic
plasticity.[1] The signaling cascade initiated by S 18986 involves the activation of AMPA
receptors, leading to an increase in intracellular calcium, which in turn triggers the BDNF
signaling pathway. This pathway, involving receptors like TrkB and downstream effectors such
as PI3K/Akt and MAPK/ERK, ultimately leads to the activation of the transcription factor CREB
(cCAMP response element-binding protein), which is essential for the synthesis of proteins
required for long-term memory formation.
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Caption: Signaling pathway of S 18986 leading to memory enhancement.

Data Presentation

The following tables summarize the quantitative data from key studies investigating the effects
of S 18986 on memory deficits.

Table 1: Effect of S 18986 on Episodic-like Memory in the Novel Object Recognition (NOR)
Task in Rats

Discrimination

. Treatment Dose (mg/kg,
Animal Model Index (Mean * Reference
Group p.o.)
SEM)
. . Lebrun et al.,
Wistar Rats Vehicle - 0.05+0.04
2000
) Lebrun et al.,
Wistar Rats S 18986 0.3 0.35+0.06
2000
. Lebrun et al.,
Wistar Rats S 18986 1 0.42 + 0.07
2000
Lebrun et al.,
Wistar Rats S 18986 3 0.38 £ 0.08
2000
p <0.05 vs.
Vehicle

Table 2: Effect of S 18986 on Working and Reference Memory in the Radial Arm Maze (RAM)
in Aged Mice
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Number of Number of

Errors Errors
Animal Treatment Dose (Mean * (Mean *
. Reference
Model Group (mgl/kg, i.p.) SEM) - SEM) -
Working Reference
Memory Memory
Aged )
_ Marighetto et
C57BL/6 Vehicle - 28+0.3 15+0.2
. al., 2008[2]
Mice
Aged .
Marighetto et
C57BL/6 S 18986 0.1 19+0.2 1.1+0.2
. al., 2008[2]
Mice
Aged )
Marighetto et
C57BL/6 S 18986 0.3 2.1+0.3 12+0.2
_ al., 2008[2]
Mice
p <0.05 vs.
Vehicle

Table 3: Effect of S 18986 on Long-Term Potentiation (LTP) in Rat Hippocampal Slices

% Increase in

. Treatment .
Preparation - Concentration  fEPSP Slope Reference
rou
> (Mean = SEM)

Rat Hippocampal Bernard et al.,
. Control - 155+ 8

Slices 2010

Rat Hippocampal Bernard et al.,
_ S 18986 10 uM 185+ 10

Slices 2010

Rat Hippocampal Bernard et al.,
. S 18986 30 uM 205+ 12

Slices 2010

*p < 0.05 vs.

Control
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Experimental Protocols

Novel Object Recognition (NOR) Task for Assessing
Episodic-like Memory in Rats

This protocol is adapted from Lebrun et al. (2000) and is designed to assess the effects of S

18986 on recognition memory.

Workflow for Novel Object Recognition Task
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Caption: Experimental workflow for the Novel Object Recognition (NOR) task.
Materials:
» Open-field arena (e.g., 50 x 50 x 40 cm)

o Two sets of identical objects (A and B), differing in shape and texture, but with similar
dimensions. Objects should be heavy enough not to be displaced by the rats.

» Video recording and analysis software

e S 18986

¢ Vehicle (e.qg., distilled water with 0.5% methylcellulose)
Procedure:

» Habituation:

o For three consecutive days, allow each rat to explore the empty open-field arena for 10
minutes per day. This reduces novelty-induced stress during testing.

e Drug Administration:
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o On the test day, administer S 18986 or vehicle orally (p.0.) 60 minutes before the
familiarization phase.

e Familiarization Phase (T1):

[¢]

Place two identical objects (A1 and A2) in two corners of the arena.

[e]

Gently place the rat in the center of the arena and allow it to explore freely for 5 minutes.

o

Record the time spent exploring each object. Exploration is defined as the rat's nose being
in contact with the object or directed at the object from a distance of <2 cm.

o

After 5 minutes, return the rat to its home cage.
e Retention Interval:

o A 24-hour retention interval is used to assess long-term memory.
e Test Phase (T2):

o 24 hours after T1, place one of the familiar objects (A) and a novel object (B) in the same
locations as in T1.

o Place the rat back in the center of the arena and allow it to explore for 5 minutes.

o Record the time spent exploring the familiar object (T_familiar) and the novel object
(T_novel).

o Data Analysis:

o Calculate the Discrimination Index (DI) using the following formula: DI = (T_novel -
T _familiar) / (T_novel + T_familiar)

o A higher DI indicates better recognition memory.

Radial Arm Maze (RAM) Task for Assessing Working and
Reference Memory in Aged Mice
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This protocol is adapted from Marighetto et al. (2008) and is designed to evaluate the effects of
S 18986 on spatial working and reference memory in aged mice.

Workflow for Radial Arm Maze Task

Habituation & Pre-training
(5 days)

Training Phase
> (1 trial/day for 10 days)
Drug Administration &30 min before each test trial)

S 18986 Administration
(@ip)

Test Phase Data Analysis
(1 trial/day for 5 days) (Working & Reference Memory Errors)

Click to download full resolution via product page
Caption: Experimental workflow for the Radial Arm Maze (RAM) task.

Materials:

Eight-arm radial maze with a central platform and arms extending outwards.

Food rewards (e.g., sweetened milk or food pellets).

Video tracking system.

S 18986

Vehicle (e.g., saline)
Procedure:
o Habituation and Pre-training:

o For 5 days, habituate the mice to the maze. Initially, place food rewards throughout the
maze to encourage exploration.

o Gradually restrict the rewards to the end of each arm.

e Training Phase:
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o For 10 days, conduct one trial per day.

o Bait all eight arms with a food reward.

o Place the mouse on the central platform and allow it to explore the maze until all eight
rewards have been consumed or for a maximum of 10 minutes.

o Drug Administration:

o During the test phase, administer S 18986 or vehicle intraperitoneally (i.p.) 30 minutes
before each trial.

e Test Phase:

o For 5 consecutive days, conduct one trial per day.

o The procedure is the same as the training phase.

o Record the sequence of arm entries.

» Data Analysis:

o Working Memory Error: Re-entry into an arm that has already been visited within the same
trial.

o Reference Memory Error: Entry into an arm that was never baited (if using a mixed
working/reference memory paradigm where only a subset of arms are baited). In the
described protocol where all arms are baited, this error type is not applicable. The number
of revisits to previously baited arms serves as the primary measure of working memory.

o Alower number of errors indicates better memory performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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